Cas no 5977-14-0 (Acetoacetamide)

Acetoacetamide Properties

Names and Identifiers

• 3-Oxobutanamide
• Acetoacetamide
• 3-oxo-butanamid
• 3-Oxobutyramide
• ACETIACETAMIDE
• Acetoacetamid
• acetoacetyl amine
• acetomethylamide
• acetyl acetamide
• acetylmethylamide
• α-Acetylacetamide
• Acetoacetamide(6CI,7CI,8CI)
• Acetoacetic acid amide
• NSC 632231
• a-Acetylacetamide
• Acetylacetamide
• Butanamide, 3-oxo-
• 3-oxobutanamid
• Acetoacetamide, 97%
• 6O9U7CFY0T
• NSC632231
• C11106
• DSSTox_CID_20164
• DSSTox_GSID_40164
• GCPWJFKTWGFEHH-UHFFFAOYSA-N
• 3-Oxobutanamide (Acetylacetamide)
• BCP19964
• Tox21_303947
• LMFA08010016
• S
• +Expand

• MDL： MFCD00025528
• InChIKey： GCPWJFKTWGFEHH-UHFFFAOYSA-N
• Inchi： 1S/C4H7NO2/c1-3(6)2-4(5)7/h2H2,1H3,(H2,5,7)
• SMILES： O=C(C([H])([H])[H])C([H])([H])C(N([H])[H])=O

Computed Properties

• Exact Mass: 101.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 7
• Complexity: 97.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 60.2

Experimental Properties

• LogP: 0.15110
• PSA: 60.16000
• Melting Point: 53-56 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: water: soluble1g/10 mL, clear, colorless
• Color/Form: Colorless or yellowish transparent liquid
• Solubility: Soluble in water, ethanol and acetic acid, insoluble in ether.

Acetoacetamide Security Information

• RTECS：EJ3667188
• WGK Germany：1
• Hazardous Material transportation number：NONH for all modes of transport

Acetoacetamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%